Cas no 2034284-21-2 (4-{3-[5-(furan-2-yl)-1,2,4-oxadiazol-3-yl]pyrrolidine-1-carbonyl}-1H-indole)

4-{3-[5-(furan-2-yl)-1,2,4-oxadiazol-3-yl]pyrrolidine-1-carbonyl}-1H-indole is a heterocyclic compound featuring a fused pyrrolidine-oxadiazole core linked to a furan and indole moiety. Its unique structural framework offers potential utility in medicinal chemistry, particularly as a scaffold for designing bioactive molecules. The presence of the 1,2,4-oxadiazole ring enhances metabolic stability and binding affinity, while the furan and indole groups contribute to π-stacking interactions, improving target engagement. This compound may serve as a versatile intermediate in drug discovery, particularly for targeting protein-protein interactions or enzyme inhibition. Its well-defined synthetic route allows for further derivatization, enabling structure-activity relationship studies in therapeutic development.
4-{3-[5-(furan-2-yl)-1,2,4-oxadiazol-3-yl]pyrrolidine-1-carbonyl}-1H-indole structure
2034284-21-2 structure
Product Name:4-{3-[5-(furan-2-yl)-1,2,4-oxadiazol-3-yl]pyrrolidine-1-carbonyl}-1H-indole
CAS No:2034284-21-2
MF:C19H16N4O3
MW:348.355343818665
CID:5765883
PubChem ID:121019666
Update Time:2025-10-31

4-{3-[5-(furan-2-yl)-1,2,4-oxadiazol-3-yl]pyrrolidine-1-carbonyl}-1H-indole Chemical and Physical Properties

Names and Identifiers

    • (3-(5-(furan-2-yl)-1,2,4-oxadiazol-3-yl)pyrrolidin-1-yl)(1H-indol-4-yl)methanone
    • [3-[5-(furan-2-yl)-1,2,4-oxadiazol-3-yl]pyrrolidin-1-yl]-(1H-indol-4-yl)methanone
    • F6524-2573
    • AKOS026694244
    • 2034284-21-2
    • 4-{3-[5-(furan-2-yl)-1,2,4-oxadiazol-3-yl]pyrrolidine-1-carbonyl}-1H-indole
    • Inchi: 1S/C19H16N4O3/c24-19(14-3-1-4-15-13(14)6-8-20-15)23-9-7-12(11-23)17-21-18(26-22-17)16-5-2-10-25-16/h1-6,8,10,12,20H,7,9,11H2
    • InChI Key: VPGSCBZTQNJBFM-UHFFFAOYSA-N
    • SMILES: O=C(C1=CC=CC2=C1C=CN2)N1CCC(C2=NOC(C3=CC=CO3)=N2)C1

Computed Properties

  • Exact Mass: 348.12224039g/mol
  • Monoisotopic Mass: 348.12224039g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 3
  • Complexity: 533
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 88.2Ų

4-{3-[5-(furan-2-yl)-1,2,4-oxadiazol-3-yl]pyrrolidine-1-carbonyl}-1H-indole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6524-2573-2μmol
4-{3-[5-(furan-2-yl)-1,2,4-oxadiazol-3-yl]pyrrolidine-1-carbonyl}-1H-indole
2034284-21-2
2μmol
$85.5 2023-09-08
Life Chemicals
F6524-2573-5μmol
4-{3-[5-(furan-2-yl)-1,2,4-oxadiazol-3-yl]pyrrolidine-1-carbonyl}-1H-indole
2034284-21-2
5μmol
$94.5 2023-09-08
Life Chemicals
F6524-2573-10μmol
4-{3-[5-(furan-2-yl)-1,2,4-oxadiazol-3-yl]pyrrolidine-1-carbonyl}-1H-indole
2034284-21-2
10μmol
$103.5 2023-09-08
Life Chemicals
F6524-2573-20μmol
4-{3-[5-(furan-2-yl)-1,2,4-oxadiazol-3-yl]pyrrolidine-1-carbonyl}-1H-indole
2034284-21-2
20μmol
$118.5 2023-09-08
Life Chemicals
F6524-2573-1mg
4-{3-[5-(furan-2-yl)-1,2,4-oxadiazol-3-yl]pyrrolidine-1-carbonyl}-1H-indole
2034284-21-2
1mg
$81.0 2023-09-08
Life Chemicals
F6524-2573-2mg
4-{3-[5-(furan-2-yl)-1,2,4-oxadiazol-3-yl]pyrrolidine-1-carbonyl}-1H-indole
2034284-21-2
2mg
$88.5 2023-09-08
Life Chemicals
F6524-2573-3mg
4-{3-[5-(furan-2-yl)-1,2,4-oxadiazol-3-yl]pyrrolidine-1-carbonyl}-1H-indole
2034284-21-2
3mg
$94.5 2023-09-08
Life Chemicals
F6524-2573-4mg
4-{3-[5-(furan-2-yl)-1,2,4-oxadiazol-3-yl]pyrrolidine-1-carbonyl}-1H-indole
2034284-21-2
4mg
$99.0 2023-09-08
Life Chemicals
F6524-2573-5mg
4-{3-[5-(furan-2-yl)-1,2,4-oxadiazol-3-yl]pyrrolidine-1-carbonyl}-1H-indole
2034284-21-2
5mg
$103.5 2023-09-08
Life Chemicals
F6524-2573-10mg
4-{3-[5-(furan-2-yl)-1,2,4-oxadiazol-3-yl]pyrrolidine-1-carbonyl}-1H-indole
2034284-21-2
10mg
$118.5 2023-09-08

Additional information on 4-{3-[5-(furan-2-yl)-1,2,4-oxadiazol-3-yl]pyrrolidine-1-carbonyl}-1H-indole

Chemical Exploration of 4-{3-[5-(furan-2-yl)-1,2,4-oxadiazol-3-yl]pyrrolidine-1-carbonyl}-1H-indole (CAS No. 2034284-21-2): Synthesis, Applications, and Recent Advances

The compound 4-{3-[5-(furan-2-yl)-1,2,4-oxadiazol-3-yl]pyrrolidine-1-carbonyl}-1H-indole (CAS No. 2034284-21-2) represents a fascinating intersection of heterocyclic chemistry and pharmaceutical innovation. Its molecular structure, featuring a pyrrolidine moiety linked to an indole ring through a carbonyl group and further functionalized with a 1,2,4-oxadiazole unit substituted with a furan ring, makes it a subject of significant interest in the field of medicinal chemistry. This introduction delves into the synthesis, potential applications, and the latest research findings associated with this compound.

The synthesis of 4-{3-[5-(furan-2-yl)-1,2,4-oxadiazol-3-yl]pyrrolidine-1-carbonyl}-1H-indole involves a multi-step process that highlights the versatility of heterocyclic chemistry. The core structure is built around the integration of three key heterocyclic components: pyrrolidine, 1,2,4-oxadiazole, and indole. The presence of the furan ring in the 1,2,4-oxadiazole moiety introduces additional electronic and steric effects that can modulate the compound's biological activity. Recent advances in synthetic methodologies have enabled more efficient and scalable production of this compound, paving the way for its exploration in various pharmacological contexts.

One of the most compelling aspects of 4-{3-[5-(furan-2-yl)-1,2,4-oxadiazol-3-yl]pyrrolidine-1-carbonyl}-1H-indole is its potential as a scaffold for drug discovery. The combination of indole and oxadiazole motifs has been extensively studied for their pharmacological properties. Indole derivatives are known for their wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The oxadiazole ring adds further complexity by providing additional binding sites and interaction possibilities with biological targets. This structural framework has led to several investigations into its derivatives as potential therapeutic agents.

Recent research has focused on leveraging the unique structural features of 4-{3-[5-(furan-2-yl)-1,2,4-oxadiazol-3-yl]pyrrolidine-1-carbonyl}-1H-indole to develop novel treatments for various diseases. For instance, studies have explored its interactions with enzymes and receptors involved in cancer progression. The furan ring's ability to engage in hydrogen bonding and π-stacking interactions has been particularly highlighted as a key factor in modulating binding affinity and selectivity. Additionally, computational studies have suggested that this compound may exhibit promising properties as an inhibitor of kinases and other enzymes implicated in tumor growth.

The integration of bioisosteres into the molecular structure is another area where 4-{3-[5-(furan-2-yl)-1,2,4-oxadiazol-3-yl]pyrrolidine-1-carbonyl}-1H-indole has shown promise. By replacing certain atoms or groups with functionally similar but structurally different counterparts, researchers can fine-tune the compound's pharmacokinetic and pharmacodynamic properties. For example, substituting the furan ring with other oxygen-containing heterocycles may alter its metabolic stability or cell membrane permeability without significantly affecting its biological activity. Such modifications are crucial for optimizing drug candidates for clinical use.

The role of 4-{3-[5-(furan-2-yl)-1,2,4 oxadiazol -3 - yl]pyrrolidine - 1 - carbonyl} - 1 H - indole in addressing neurological disorders has also garnered attention. The indole moiety is particularly relevant here due to its presence in several natural products known for their neuroprotective effects. Preclinical studies have suggested that derivatives of this compound may interact with neurotransmitter systems involved in conditions such as Alzheimer's disease and Parkinson's disease. The oxadiazole unit further enhances its potential by providing additional binding interactions with target proteins implicated in neurodegeneration.

In conclusion, 4 - { 3 - [ 5 - ( furan - 2 - yl ) - 1 , 2 , 4 - ox adia zol - 3 - yl ] py rrol idine - 1 - carb on y l } - 1 H - ind ole ( CAS No . 20342 84 - 21 - 2 ) stands out as a versatile scaffold with significant implications for pharmaceutical development . Its unique structural features , coupled with recent advances in synthetic chemistry , make it an attractive candidate for further exploration in drug discovery . As research continues to uncover new therapeutic applications , this compound is poised to play a crucial role in addressing some of today's most pressing medical challenges .

Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.